3-Chloro-4-(trifluoromethylthio)nitrobenzene, 99%
Overview
Description
3-Chloro-4-(trifluoromethylthio)nitrobenzene, or 3-Cl-4-TFTNB, is a chemical compound that is widely used in research and laboratory experiments. It is a nitrobenzene derivative, a type of aromatic compound that is known for its stability and low reactivity. 3-Cl-4-TFTNB has a wide range of applications in scientific research, including biochemical and physiological studies, and is also used in the synthesis of other compounds.
Scientific Research Applications
3-Cl-4-TFTNB has a wide range of applications in scientific research. It is used in the synthesis of other compounds, such as 3-chloro-4-(trifluoromethylthio)aniline, which is used as a starting material for the synthesis of pharmaceuticals. 3-Cl-4-TFTNB is also used in biochemical and physiological studies, as it can be used to study the effects of nitroaromatic compounds on the body.
Mechanism of Action
The mechanism of action of 3-Cl-4-TFTNB is not fully understood. However, it is known that it is a nitroaromatic compound, and as such it is believed to interact with cellular proteins, which can lead to changes in the cell’s physiology. It is also thought to interact with enzymes, which can lead to changes in the cell’s metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Cl-4-TFTNB are not fully understood. However, it is known that it is a nitroaromatic compound, and as such it is believed to interact with cellular proteins, which can lead to changes in the cell’s physiology. It is also thought to interact with enzymes, which can lead to changes in the cell’s metabolism.
Advantages and Limitations for Lab Experiments
The main advantages of using 3-Cl-4-TFTNB in laboratory experiments are its stability and low reactivity. It is also relatively easy to synthesize and is relatively inexpensive. The main limitation of using 3-Cl-4-TFTNB is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments involving this compound.
Future Directions
The future directions for research on 3-Cl-4-TFTNB include further investigations into its mechanism of action and the biochemical and physiological effects it has on cells. Additionally, further research into the synthesis of 3-Cl-4-TFTNB and other nitroaromatic compounds could lead to more efficient and cost-effective synthesis methods. Finally, research into the use of 3-Cl-4-TFTNB in the synthesis of other compounds could lead to the development of new pharmaceuticals.
Synthesis Methods
3-Cl-4-TFTNB can be synthesized through a reaction between 3-chloro-4-(trifluoromethylthio)aniline and nitrosyl chloride. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 0-5°C for a period of 1-2 hours. The reaction is then quenched with aqueous sodium bicarbonate, and the product is extracted with ethyl acetate. The product is then dried, filtered, and recrystallized from a mixture of ethyl acetate and hexane.
properties
IUPAC Name |
2-chloro-4-nitro-1-(trifluoromethylsulfanyl)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF3NO2S/c8-5-3-4(12(13)14)1-2-6(5)15-7(9,10)11/h1-3H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMFSRYFVJASTLX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])Cl)SC(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF3NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101230968 | |
Record name | 2-Chloro-4-nitro-1-[(trifluoromethyl)thio]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101230968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
450-97-5 | |
Record name | 2-Chloro-4-nitro-1-[(trifluoromethyl)thio]benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=450-97-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-4-nitro-1-[(trifluoromethyl)thio]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101230968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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